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Compound of Interest

Compound Name: 2,3,3-Trimethylbutan-1-ol

Cat. No.: B1267039

Technical Guide: 2,3,3-Trimethylbutan-1-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,3,3-trimethylbutan-1-ol,
including its chemical identifiers, physicochemical properties, and key experimental protocols.

Chemical Identifiers and Physicochemical
Properties

2,3,3-Trimethylbutan-1-ol is a branched primary alcohol. It exists as a racemic mixture and as
individual stereoisomers. The following table summarizes its key identifiers and properties.
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Identifier/Property

Value

Source

CAS Number

36794-64-6 (racemate)[1]

NIST Chemistry WebBook,

PubChem

13332-16-6 ((2R)-enantiomer)

Smolecule, PubChem
[2]
54712-26-4 ((2S)-enantiomer)

PubChem
[3]
IUPAC Name 2,3,3-trimethylbutan-1-ol PubChem

Molecular Formula

C7H160O[1][4]

Smolecule, NIST Chemistry
WebBook, PubChem

Molecular Weight 116.20 g/mol [5] Smolecule
InChl=1S/C7H160/c1-6(5- _

InChl NIST Chemistry WebBook
8)7(2,3)4/h6,8H,5H2,1-4H3[1]
IWWVOLGZHKFWKK- )

InChlKey NIST Chemistry WebBook
UHFFFAOYSA-N[1]

Canonical SMILES CCc(co)c(eyo)xrsl Smolecule
0.818 g/cm: (for the related

Density compound 2,3,3- Gauth
trimethylbutan-1-ol)[6]

Boiling Point Not available

Solubility Not available

Experimental Protocols
Synthesis of 2,3,3-Trimethylbutan-1-ol via Grighard

Reaction (Representative Protocol)

While a specific detailed protocol for the synthesis of 2,3,3-trimethylbutan-1-ol was not found

in the search results, a general Grignard reaction protocol can be applied. The synthesis would

involve the reaction of a Grignard reagent, tert-butylmagnesium halide, with formaldehyde.
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Materials:

Magnesium turnings

tert-Butyl halide (e.g., tert-butyl bromide)
Anhydrous diethyl ether

Formaldehyde (or its trimer, trioxane)
Hydrochloric acid (aqueous solution)

Saturated aqueous sodium bicarbonate solution

Anhydrous magnesium sulfate

Procedure:

Preparation of the Grignard Reagent: In a flame-dried, three-necked round-bottom flask
equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, place
magnesium turnings. Add a small crystal of iodine to initiate the reaction. A solution of tert-
butyl halide in anhydrous diethyl ether is added dropwise from the dropping funnel. The
reaction is typically initiated with gentle heating and then maintained at a gentle reflux.

Reaction with Formaldehyde: Once the Grignard reagent has formed (indicated by the
disappearance of the magnesium), the flask is cooled in an ice bath. A solution of
formaldehyde in anhydrous diethyl ether is then added dropwise.

Quenching and Work-up: The reaction mixture is quenched by the slow addition of a
saturated aqueous ammonium chloride solution or dilute hydrochloric acid. The ethereal
layer is separated, and the aqueous layer is extracted with diethyl ether.

Purification: The combined organic layers are washed with saturated aqueous sodium
bicarbonate solution and then with brine. The solution is dried over anhydrous magnesium
sulfate, filtered, and the solvent is removed by rotary evaporation. The resulting crude 2,3,3-
trimethylbutan-1-ol can be further purified by distillation.
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Acid-Catalyzed Dehydration of 2,3,3-Trimethylbutan-1-ol
to 2,3,3-Trimethylbut-1-ene

This procedure describes the elimination of water from 2,3,3-trimethylbutan-1-ol to form the
corresponding alkene, 2,3,3-trimethylbut-1-ene.[6][7]

Materials:

e 2,3,3-Trimethylbutan-1-ol

o Concentrated phosphoric acid (or sulfuric acid)
» Boiling chips

o Distillation apparatus

Procedure:

Place 2,3,3-trimethylbutan-1-ol into a round-bottomed flask with a few boiling chips.[7]
o Carefully add concentrated phosphoric acid to the flask while swirling.[7]

o Set up the apparatus for simple distillation.[7]

o Gently heat the mixture to initiate the dehydration reaction.

e The product, 2,3,3-trimethylbut-1-ene, is distilled from the reaction mixture. The distillate can
be collected over a suitable temperature range.[7]

e The collected alkene can be further purified by washing with a sodium bicarbonate solution
to remove any acidic impurities, followed by drying over a suitable drying agent and
redistillation.

Visualizations
Experimental Workflow: Dehydration of 2,3,3-
Trimethylbutan-1-ol
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Reactants
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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